Cas no 121074-61-1 (1,3-Dioxolane,4,4,5,5-tetramethyl-2-(phenylmethyl)-)

• Product Name: 1,3-Dioxolane,4,4,5,5-tetramethyl-2-(phenylmethyl)-
• CAS No: 121074-61-1
• MF: C₁₃H₁₉BO₂
• MW: 218.099764108658
• CID: 133278
• PubChem ID: 3864964
• Update Time: 2025-04-19

1,3-Dioxolane,4,4,5,5-tetramethyl-2-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane,4,4,5,5-tetramethyl-2-(phenylmethyl)-
• 2-Benzyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• Benzylboronic acid pinacol ester
• 2-benzyl-4,4,5,5-tetramethyl-1,3-dioxolane
• AGN-PC-007S9E
• C16H12BrNSe
• CTK1G0227
• h1-9,11H,10H2
• Selenazole, 4-(4-bromophenyl)-2-(phenylmethyl)-
• VLQQBFMNDWLXQA-UHFFFAOYSA-
• EN300-222892
• SCHEMBL142096
• B3448
• SY013341
• J-508110
• benzyl boronic acid pinacol ester
• FT-0699342
• 121074-61-1
• Benzylboronic acid pinacol ester, 96%
• 4,4,5,5-Tetramethyl-2-(phenylmethyl)-1,3,2-dioxaborolane
• MFCD05663841
• 87100-28-5
• AB21925
• YCNQPAVKQPLZRS-UHFFFAOYSA-N
• CS-W000993
• DTXSID801007338
• DS-14900
• 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-(phenylmethyl)-
• benzylboronic pinacol ester
• Z1741972128
• AKOS005259533
• A935021
• HY-W000993

• Inchi： 1S/C13H19BO2/c1-12(2)13(3,4)16-14(15-12)10-11-8-6-5-7-9-11/h5-9H,10H2,1-4H3
• InChI Key： YCNQPAVKQPLZRS-UHFFFAOYSA-N
• SMILES： O1B(CC2C=CC=CC=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 220.146
• Monoisotopic Mass: 220.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5A^2

Experimental Properties

• Density: 0.98
• Boiling Point: 269.6°Cat760mmHg
• Flash Point: 116.9°C
• PSA: 18.46000
• LogP: 3.12690